Cas no 41252-97-5 (4-iodo-1-methyl-2-nitro-benzene)

4-iodo-1-methyl-2-nitro-benzene Properties

Names and Identifiers

• 4-Iodo-2-nitrotoluene
• 2-Iodo-4-nitrotoluene
• 4-iodo-1-methyl-2-nitrobenzene
• 1-Iodo-4-methyl-3-nitrobenzene
• 3-Iodo-6-methylnitrobenzene
• Benzene, 4-iodo-1-methyl-2-nitro-
• PubChem15938
• 2-Nitro-4-iodotoluene
• Maybridge1_008109
• KSC493S9D
• HMS564I13
• QLMRDNPXYNJQMQ-UHFFFAOYSA-N
• 4-iodo-1-methyl-2-nitro-benzene
• SBB064425
• VZ29237
• AS02330
• TRA0044891
• SY017741
• BR-4
• UNII-6ZT8U6W83D
• AM20040435
• AS-19109
• I0993
• FT-0618760
• AKOS005145629
• C7H6INO2
• EN300-39784
• DTXSID00194175
• NS00030951
• SR-01000640638-1
• CS-W002239
• EINECS 255-279-3
• SCHEMBL1185484
• 41252-97-5
• A19673
• 4-METHYL-3-NITROPHENYL IODIDE
• Z401292082
• MFCD00051090
• 6ZT8U6W83D
• AC-22951
• CCG-51336
• DTXCID10116666
• DB-011367
• +Expand

• MDL： MFCD00051090
• InChIKey： QLMRDNPXYNJQMQ-UHFFFAOYSA-N
• Inchi： 1S/C7H6INO2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,1H3
• SMILES： IC1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.94433g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 262.94433g/mol
• Monoisotopic Mass: 262.94433g/mol
• Topological Polar Surface Area: 45.8Ų
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 263.03

Experimental Properties

• LogP: 3.03100
• PSA: 45.82000
• Refractive Index: 1.643
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 309.5℃ at 760 mmHg
• Melting Point: 59.0 to 63.0 deg-C
• Flash Point: 141℃
• Color/Form: powder
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.883

4-iodo-1-methyl-2-nitro-benzene Security Information

• Symbol: GHS07
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S36/37/39-S22
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning

4-iodo-1-methyl-2-nitro-benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%